Cas no 1354922-68-1 (4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• CAS No: 1354922-68-1
• MF: C₁₇H₁₄FN₃
• MW: 279.311566829681
• MDL: MFCD21335706
• CID: 5179209
• Update Time: 2026-03-05

4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(3-fluorophenyl)-6-(4-methylphenyl)-

• MDL： MFCD21335706
• Inchi： 1S/C17H14FN3/c1-11-5-7-12(8-6-11)15-10-16(21-17(19)20-15)13-3-2-4-14(18)9-13/h2-10H,1H3,(H2,19,20,21)
• InChI Key： YOUPRFPHRXMESU-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2)=CC(C2=CC=CC(F)=C2)=N1

Additional information on 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine

4-(3-Fluorophenyl)-6-(4-Methylphenyl)Pyrimidin-2-Amine: A Comprehensive Overview

4-(3-Fluorophenyl)-6-(4-Methylphenyl)Pyrimidin-2-Amine is a highly specialized organic compound with the CAS number 1354922-68-1. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule is characterized by its unique structure, featuring a pyrimidine ring substituted with a 3-fluorophenyl group at the 4-position and a 4-methylphenyl group at the 6-position. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential applications in drug discovery.

Recent advancements in computational chemistry and high-throughput screening techniques have enabled researchers to explore the biological activity of 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine in greater depth. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, making it a promising candidate for anticancer drug development. The presence of the fluoro group at the 3-position of the phenyl ring enhances the compound's ability to interact with key cellular targets, such as kinases and other enzymes involved in cell signaling pathways.

The synthesis of 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times and improving overall efficiency.

In terms of pharmacokinetic properties, this compound demonstrates favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Preclinical studies have also indicated that it has low toxicity levels, which is a significant advantage in drug development. These findings have encouraged further investigation into its efficacy in animal models of cancer, with preliminary results showing promising tumor growth inhibition.

The structural uniqueness of 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine lies in its ability to adopt multiple conformations due to the flexibility of its substituents. This conformational diversity allows the molecule to bind to a wide range of protein targets, enhancing its versatility as a lead compound for drug design. Computational modeling studies have revealed that the compound can form stable interactions with ATP-binding pockets of kinases, which are often overexpressed in cancer cells.

One of the most exciting developments involving this compound is its potential application in targeted therapy for solid tumors. By selectively inhibiting key enzymes involved in tumor angiogenesis and metastasis, it could offer a more effective and less toxic alternative to conventional chemotherapy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through clinical trials.

In conclusion, 4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine (CAS No: 1354922-68-1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for the development of innovative anticancer therapies. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a substantial impact on oncology treatment options.